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Compound of Interest

Compound Name: Isorhamnetin 3-gentiobioside

Cat. No.: B15592804

For Immediate Release

This technical guide provides an in-depth overview of the chemical structure, properties, and
known biological activities of Isorhamnetin 3-gentiobioside, a flavonoid glycoside of interest
to researchers in pharmacology, cell biology, and drug development. This document
summarizes key quantitative data, outlines relevant experimental protocols, and visualizes
associated biological pathways.

Chemical Structure and Properties

Isorhamnetin 3-gentiobioside is a naturally occurring flavonoid, specifically an O-methylated
flavonol glycoside. Its structure consists of the aglycone isorhamnetin linked to a gentiobiose

sugar moiety.

Chemical Structure:
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Figure 1. 2D chemical structure of Isorhamnetin 3-gentiobioside.
Physicochemical Properties:

While specific experimental data for the melting and boiling points of Isorhamnetin 3-
gentiobioside are not readily available in the current literature, data for its aglycone,
isorhamnetin, is provided for reference.

Property Value Source

Molecular Formula C28H32017 [1]

Molecular Weight 640.54 g/mol [1]

Solubility Soluble in DMSO (125 mg/mL)  [MedChemExpress Data]
] ] ] [PubChem Data for

Isorhamnetin Melting Point 311-314°C )

Isorhamnetin]
Isorhamnetin Boiling Point Not available

Biological Activities and Quantitative Data

Isorhamnetin 3-gentiobioside has demonstrated notable biological activities in preliminary
studies. The primary reported activities include the promotion of cancer cell proliferation and
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antioxidant effects through radical scavenging.

Activity Cell Line/Assay Result (EC50/IC50) Source
DNA Synthesis MCF-7 human breast [MedChemExpress
o 3.1 pg/mL (EC50)
Activation cancer cells Data]
ABTS Radical ] [MedChemExpress
) Chemical Assay 33.43 pg/mL (1C50)
Scavenging Data]

Experimental Protocols

Detailed methodologies for assessing the biological activities of Isorhamnetin 3-gentiobioside
are crucial for reproducible research. The following sections outline standard protocols for the
key experiments cited.

MCEF-7 Cell Proliferation Assay (EC50 Determination)

This protocol describes a typical workflow for determining the half-maximal effective
concentration (EC50) of a compound that promotes cell proliferation.
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Cell Preparation

Culture MCF-7 cells to Seed cells in 96-well plates
~80% confluency (5,000-10,000 cells/well)

Incubate for 24h to allow
cell attachment

Treatment

Prepare serial dilutions of
Isorhamnetin 3-gentiobioside

Add compound dilutions Incubate for a defined
to respective wells period (e.g., 48-72h)

MTT Assay
> Incubate for 2-4h to allow |—> Add solubilization solution
Add MTT reagent to each well formazan crystal formation (e.g., DMSO)
Data Analysis

Plot dose-response curve and
determine EC50 value

Measure absorbance at 570 nm |—>

Calculate cell viability relative
to vehicle control

ABTS Radical Preparation

Mix 7 mM ABTS solution with

Incubate in the dark at room
2.45 mM potassium persulfate

temperature for 12-16h

Y

Dilute the ABTS radical solution

Y

to an absorbance of ~0.7 at 734 nm

Scavenging Reaction

Prepare serial dilutions of
Isorhamnetin 3-gentiobioside

Add compound dilutions to the >

| Incubate for a short period
diluted ABTS radical solution (e.g., 6 minutes)

Y

Measurement and Analysis

Y

Measure absorbance at 734 nm Calculate the percentage

» | Plot dose-response curve and
of radical inhibition =

determine the IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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